![molecular formula C9H9NO3 B2722504 2-(Carbamoylmethyl)benzoic acid CAS No. 4476-30-6](/img/structure/B2722504.png)
2-(Carbamoylmethyl)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(Carbamoylmethyl)benzoic acid is a chemical compound with the molecular formula C9H9NO3 and a molecular weight of 179.18 . It is used for research purposes .
Molecular Structure Analysis
The InChI code for this compound is1S/C9H9NO3/c10-8(11)5-6-3-1-2-4-7(6)9(12)13/h1-4H,5H2,(H2,10,11)(H,12,13)
. This indicates that the molecule consists of 9 carbon atoms, 9 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms .
Scientific Research Applications
Use as an Additive in Foods
2-(Carbamoylmethyl)benzoic acid, as a derivative of benzoic acid, is found in foods and is commonly used as an antibacterial and antifungal preservative. It also serves as a flavoring agent in various food products, cosmetics, hygiene, and pharmaceutical products. The wide usage of benzoic acid derivatives like this compound has led to their significant presence in the environment, including in water, soil, and air (del Olmo, Calzada, & Nuñez, 2017).
Application in Wastewater Treatment
This compound has been used in innovative applications for wastewater treatment. Specifically, its use in coagulation-flocculation processes to remove hazardous heavy metals, such as Pb2+, Cu2+, and Hg2+ from metal plating wastewater, has been reported. This involves studying the interaction between ionic heavy metals and carbamoyl benzoic acids and using the acids as separation agents (Martinez-Quiroz et al., 2017).
Role in Salicylic Acid Biosynthesis
Benzoic acid 2-hydroxylase, an enzyme related to benzoic acid derivatives like this compound, catalyzes the biosynthesis of salicylic acid from benzoic acid. This enzyme is part of the salicylic acid biosynthesis pathway, indicating the importance of benzoic acid derivatives in plant biochemistry and defense mechanisms (León, Shulaev, Yalpani, Lawton, & Raskin, 1995).
Enhancing CO2 Separation Performance
Research has shown that aromatic carboxylic acids, including benzoic acid derivatives, can be used to modify poly(amide-b-ethylene oxide) (Pebax) for enhanced CO2 separation in membranes. This application is crucial for environmental management, specifically in addressing greenhouse gas emissions (Meshkat, Kaliaguine, & Rodrigue, 2019).
Thermodynamic Study in Pharmaceuticals
Benzoic acid, a model for this compound, has been studied for its thermodynamic phase behavior, which is essential for pharmaceutical process design. Understanding these properties helps in designing better drug substances and predicting the behavior of pharmaceutical compounds (Reschke, Zherikova, Verevkin, & Held, 2016).
Mechanism of Action
Target of Action
The primary target of 2-(Carbamoylmethyl)benzoic acid is the pancreatic β-cells . This compound, a derivative of carbamoylmethyl benzoic acid, is an oral antidiabetic agent designed to normalize postprandial glucose excursions in patients with type 2 diabetes mellitus .
Mode of Action
This compound interacts with its targets, the pancreatic β-cells, by stimulating insulin release . This action is similar to that of sulphonylureas, but this compound differs from these and other antidiabetic agents in its structure, binding profile, duration of action, and mode of excretion .
Biochemical Pathways
The action of this compound affects the biochemical pathway of glucose regulation. By stimulating the release of insulin from pancreatic β-cells, it helps to control postprandial glucose levels, thereby managing blood glucose levels in patients with type 2 diabetes mellitus .
Pharmacokinetics
The pharmacokinetic properties of this compound include its absorption, distribution, metabolism, and excretion (ADME). The absolute oral bioavailability range of this compound was calculated as 68.3–83.7% . Secondary peaks were observed at approximately 4–8 h after the oral administration of this compound at all doses . The elimination half-life of the orally administered this compound was significantly longer than that of the intravenous this compound .
Result of Action
The molecular and cellular effects of this compound’s action include the reduction of blood glucose levels by stimulating insulin release from pancreatic β-cells . This results in improved glycemic control in patients with type 2 diabetes mellitus .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound’s efficacy can be influenced by the patient’s meal timetable . The glucose-lowering efficacy of this compound was similar for patients consuming 2, 3, or 4 meals a day . Furthermore, the reabsorption of orally administered this compound could contribute to the high oral bioavailability of this compound and could be beneficial for the efficacy of this compound .
Properties
IUPAC Name |
2-(2-amino-2-oxoethyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO3/c10-8(11)5-6-3-1-2-4-7(6)9(12)13/h1-4H,5H2,(H2,10,11)(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDBHJSHCZKNLJL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC(=O)N)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.